Cas no 78158-90-4 (2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)-)

• Product Name: 2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)-
• CAS No: 78158-90-4
• MF: C₂₄H₂₂O₃
• MW: 358.429687023163
• CID: 551549
• PubChem ID: 24867486
• Update Time: 2025-08-04

2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)-
• (5R)-5-(trityloxymethyl)oxolan-2-one
• (R)-(?)-γ-Trityloxymethyl-γ-butyrolactone
• R(-)-Dihydro-5-Trityloxymethyl-2(3H)-Furanone
• (R)-(-)-γ-TrityloxyMethyl-γ-butyrolactone
• 5-O-trityl-2,3-dideoxy-L-glycero-pentono-1,4-lactone
• I04-8842
• 5-O-Trityl-2,3-dideoxy-L-glyceropentono-1,4-lactone
• DTXSID20511961
• AKOS015893970
• (R)-(-)-gamma-Trityloxymethyl-gamma-butyrolactone, 98%
• (R)-5-(trityloxymethyl)dihydrofuran-2(3H)-one
• S(+)-Dihydro-5-trityloxymethyl-2(3H)-furanone
• (5R)-5-[(Triphenylmethoxy)methyl]oxolan-2-one
• 78158-90-4
• (R)-(-)- gamma -Trityloxymethyl- gamma -butyrolactone
• OZWWLABCDGFABG-JOCHJYFZSA-N

• MDL： MFCD00043001
• Inchi： 1S/C24H22O3/c25-23-17-16-22(27-23)18-26-24(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,22H,16-18H2/t22-/m1/s1
• InChI Key： OZWWLABCDGFABG-JOCHJYFZSA-N
• SMILES： O(C[C@H]1CCC(=O)O1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 358.15700
• Monoisotopic Mass: 358.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4.8
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.163
• Melting Point: 150-152 °C (lit.)
• Boiling Point: 512.1°C at 760 mmHg
• Flash Point: 222.1°C
• Refractive Index: 1.591
• PSA: 35.53000
• LogP: 4.70070
• Optical Activity: [α]20/D −26°, c = 1 in methylene chloride

2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• Safety Term：22-24/25

Additional information on 2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)-

Recent Advances in the Study of 2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)- (CAS: 78158-90-4)

The compound 2(3H)-Furanone,dihydro-5-[(triphenylmethoxy)methyl]-, (5R)- (CAS: 78158-90-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral furanone derivative, characterized by its triphenylmethoxy (trityl) protecting group, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have focused on its applications in asymmetric synthesis, drug development, and as a precursor for complex natural products.

One of the most notable advancements in the study of this compound is its role in the synthesis of antiviral agents. Researchers have demonstrated that the (5R)-configuration of the furanone ring is crucial for the biological activity of certain nucleoside analogs. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel inhibitors targeting RNA-dependent RNA polymerases, showing promising results against a range of RNA viruses.

In addition to its antiviral potential, recent investigations have explored the compound's utility in cancer therapeutics. The trityl-protected furanone moiety has been incorporated into prodrug designs, where it acts as a masked carbonyl group that can be selectively released in tumor microenvironments. This approach has been particularly effective in improving the pharmacokinetic profiles of cytotoxic agents, as reported in a 2024 Nature Communications article.

From a synthetic chemistry perspective, novel catalytic methods have been developed for the enantioselective preparation of this compound. A breakthrough in 2023 involved the use of chiral phase-transfer catalysts to achieve >99% ee in the key cyclization step, significantly improving the efficiency of its production. This methodological advance has important implications for scaling up the synthesis of related pharmaceutical intermediates.

The stability and reactivity profile of 78158-90-4 have also been subjects of recent investigation. Advanced computational studies have provided new insights into the compound's conformational preferences and its interactions with various biological targets. These findings are proving valuable for structure-activity relationship studies in drug discovery programs.

Looking forward, researchers anticipate that this compound will play an increasingly important role in the development of targeted therapies, particularly in the areas of infectious diseases and oncology. Its unique structural features and demonstrated biological activities make it a versatile building block for medicinal chemistry. Current challenges include optimizing its synthetic accessibility and further exploring its potential as a pharmacophore in novel drug candidates.